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For Researchers, Scientists, and Drug Development Professionals

Introduction

FAM tetrazine 5-isomer is a fluorescent probe that combines the well-established photophysical
properties of fluorescein (FAM) with the bioorthogonal reactivity of a tetrazine moiety. This
combination makes it a valuable tool for advanced fluorescence imaging, particularly in the field
of super-resolution microscopy. The core of its application lies in the inverse electron demand
Diels-Alder (iEDDA) cycloaddition reaction with a strained dienophile, typically a trans-
cyclooctene (TCO) derivative. This reaction is characterized by its rapid kinetics and high
specificity, allowing for the precise labeling of biomolecules in complex biological environments,
including living cells.[1][2]

A key feature of many tetrazine-dye conjugates is their fluorogenic nature. The tetrazine moiety
can quench the fluorescence of the attached dye, and upon reaction with a TCO, this
guenching is relieved, leading to a significant increase in fluorescence intensity.[2] This "turn-
on" effect is highly advantageous for imaging applications as it minimizes background
fluorescence from unreacted probes, thus enhancing the signal-to-noise ratio and enabling
wash-free imaging protocols.[2][3]

These application notes provide an overview of the properties of FAM tetrazine 5-isomer and
detailed protocols for its use in super-resolution microscopy techniques such as stochastic
optical reconstruction microscopy (STORM) and direct STORM (dSTORM).
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Photophysical and Chemical Properties

A summary of the key photophysical and chemical properties of FAM tetrazine 5-isomer is

presented in Table 1. This data is essential for designing and executing fluorescence

microscopy experiments.

Property

Value

Reference

Chemical Name

5-Carboxyfluorescein, tetrazine

conjugate, 5-isomer

[1]

Molecular Formula C31H21Ns06 [1]
Molecular Weight 559.53 g/mol [1]
Excitation Maximum (A_abs_) 490 nm [1]
Emission Maximum (A_em_) 513 nm [1]

Extinction Coefficient

80,000 M—cm™1

[1]

Fluorescence Quantum Yield
(@)

0.93

[1]

Fluorescence Turn-On Ratio

Up to 109-fold (for a similar
fluorescein-tetrazine

conjugate, FI-6-TZz)

[1]

Solubility

Good in DMF and DMSO

[1]

Table 1: Photophysical and Chemical Properties of FAM Tetrazine 5-Isomer.

Bioorthogonal Labeling Workflow

The central principle for using FAM tetrazine 5-isomer is a two-step labeling strategy. First, the

biomolecule of interest is tagged with a TCO group. This can be achieved through genetic

encoding of unnatural amino acids, metabolic labeling, or conjugation to antibodies or other

ligands. In the second step, the TCO-tagged biomolecule is specifically labeled with FAM

tetrazine 5-isomer through the iEDDA reaction.
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Step 1: TCO Functionalization

e.g., Genetic Encoding,
Biomolecule of Interest Antibody Conjugation

TCO-functionalized
Biomolecule

iEDDA Reaction

Step 2: Bioorthogonal Labeling Step 3: Imaging

FAM Tetrazine Fluorescently Labeled Super-Resolution
5-isomer Biomolecule Microscopy

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start:
Cells on Coverslip

Fixation
(4% PFA, 15 min)

l Start:
( Permeabilization Live cells with TCO-tagged protein
(

0.1% Triton X-100, 10 min) l

Prepare FAM Tetrazine
Blocking in imaging medium (1-10 pM)
(3% BSA, 30-60 min) l

Incubate cells with dye
( TCO Labeling (15-30 min, 37°C)
(

e.g., Phalloidin-TCO, 60 min)

(2-5 pM, 30-60 min)

(FAM Tetrazine Labeling) Wash (Optional)

roceed to imaging

Mount for Imaging Live-Cell Super-Resolution Imaging

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 2. Bioorthogonal labeling with tetrazine-dyes for super-resolution microscopy - PMC
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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